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Compound of Interest

Compound Name: 17:0-16:1 PC-d5
CAS No.: 2342575-79-3
Cat. No.: B15555483
Get Quote
. J

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the physicochemical properties of 1-heptadecanoyl-
2-(9Z-hexadecenoyl)-sn-glycero-3-phosphocholine-d5 (PC(17:0/16:1)-d5) and its primary
application as an internal standard in mass spectrometry-based lipidomics.

Core Properties and Structure

PC(17:0/16:1)-d5 is a deuterated synthetic phosphatidylcholine, a class of phospholipids that
are major components of biological membranes. It features a glycerol backbone with a
heptadecanoic acid (17:0) at the sn-1 position, a palmitoleic acid (16:1) at the sn-2 position,
and a phosphocholine headgroup. The "-d5" designation indicates that five hydrogen atoms on
the glycerol backbone have been replaced with deuterium. This isotopic labeling is critical for
its function as an internal standard, as it makes the molecule chemically almost identical to its
endogenous counterpart but distinguishable by mass.[1][2][3]

Physicochemical Data
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The essential physicochemical properties of PC(17:0/16:1)-d5 are summarized below. These

characteristics are fundamental for its use in quantitative analytical methods.

Property Value Reference(s)
1-heptadecanoyl-2-
almitoleoyl-sn-glycero(d5)-3-
Synonyms P Y d (03) [1][3]

phosphocholine, PC 17:0-16:1-
d5

Molecular Formula Ca1H75DsNOsP [1]

Formula Weight 751.09 g/mol [1]

Exact Mass 750.59 Da [11[3]

Purity >99% [3]
Typically supplied as a solution

Appearance o [3]
or liquid

N Soluble in dichloromethane
Solubility [3]

(DCM) and methanol

Storage Conditions

-20°C

[3]

Application in Quantitative Lipidomics

The primary and critical application of PC(17:0/16:1)-d5 is its use as an internal standard (IS)

for the accurate and precise quantification of phosphatidylcholines and other lipid species in

complex biological samples using mass spectrometry.[2][3][4]

Principle: Isotope Dilution Mass Spectrometry

The methodology is based on the principle of stable isotope dilution.[2] A precisely known
quantity of the deuterated standard (PC(17:0/16:1)-d5) is added to a biological sample at the
very beginning of the sample preparation process.[2]

Key advantages of this approach include:

© 2026 BenchChem. All rights reserved. 2/6

Tech Support


https://www.avantiresearch.com/en-gb/products/product/855682-170-161-pc-d5
https://peg.bocsci.com/product/17-0-16-1-pc-d5-cas-2342575-79-3-54550.html
https://www.avantiresearch.com/en-gb/products/product/855682-170-161-pc-d5
https://www.avantiresearch.com/en-gb/products/product/855682-170-161-pc-d5
https://www.avantiresearch.com/en-gb/products/product/855682-170-161-pc-d5
https://peg.bocsci.com/product/17-0-16-1-pc-d5-cas-2342575-79-3-54550.html
https://peg.bocsci.com/product/17-0-16-1-pc-d5-cas-2342575-79-3-54550.html
https://peg.bocsci.com/product/17-0-16-1-pc-d5-cas-2342575-79-3-54550.html
https://peg.bocsci.com/product/17-0-16-1-pc-d5-cas-2342575-79-3-54550.html
https://peg.bocsci.com/product/17-0-16-1-pc-d5-cas-2342575-79-3-54550.html
https://www.benchchem.com/pdf/The_Indispensable_Role_of_Deuterated_Standards_in_Lipidomics_A_Technical_Guide.pdf
https://peg.bocsci.com/product/17-0-16-1-pc-d5-cas-2342575-79-3-54550.html
https://pubs.acs.org/doi/10.1021/acs.analchem.3c02724
https://www.benchchem.com/pdf/The_Indispensable_Role_of_Deuterated_Standards_in_Lipidomics_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/The_Indispensable_Role_of_Deuterated_Standards_in_Lipidomics_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Correction for Sample Loss: The deuterated standard and the endogenous analyte exhibit
nearly identical physicochemical properties. Therefore, any loss of material during the multi-
step workflow (e.g., extraction, transfers) will affect both the analyte and the standard
proportionally.[2]

o Correction for Matrix Effects: In mass spectrometry, particularly with electrospray ionization
(ESI), other molecules in the sample matrix can suppress or enhance the ionization of the
target analyte, leading to inaccurate measurements. Since the standard co-elutes with the
analyte and behaves similarly in the ion source, it effectively normalizes these variations.[2]

[4]

The mass spectrometer can easily differentiate the endogenous lipid from the deuterated
standard based on their difference in mass-to-charge ratio (m/z). By comparing the signal
intensity of the endogenous lipid to the known concentration of the spiked internal standard, a
highly accurate quantification can be achieved.[2]

Experimental Protocol: Lipid Quantification
Workflow

The following section details a typical experimental methodology for quantifying
phosphatidylcholines in a biological matrix (e.g., human plasma) using PC(17:0/16:1)-d5 as an
internal standard.

Materials

» Biological Sample (e.g., Plasma, Tissue Homogenate)
e PC(17:0/16:1)-d5 Internal Standard Solution (of known concentration)
 Lipid Extraction Solvents (e.g., Dichloromethane, Methanol, Water)[5]

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) System|[6][7]

Procedure

o Sample Preparation: A defined volume or weight of the biological sample is aliquoted into an
extraction tube.
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« Internal Standard Spiking: A precise volume of the PC(17:0/16:1)-d5 internal standard
solution is added directly to the sample. This is a critical step to ensure the standard is
subjected to the entire subsequent workflow.[2]

 Lipid Extraction: A liquid-liquid extraction is performed to separate lipids from other
biomolecules. A common method involves adding methanol and dichloromethane, followed
by water, to create a biphasic system. After vortexing and centrifugation, the lower organic
layer containing the lipids is carefully collected.[5]

e Solvent Evaporation and Reconstitution: The collected organic solvent is evaporated to
dryness, typically under a stream of nitrogen gas. The dried lipid extract is then reconstituted
in a smaller volume of a solvent compatible with the LC-MS system (e.g.,
methanol/acetonitrile).

o LC-MS/MS Analysis: The reconstituted sample is injected into the LC-MS/MS system. The
lipids are separated chromatographically (often using a C18 column) before being ionized
and detected by the mass spectrometer. The instrument is set to monitor specific mass
transitions for both the endogenous PC species and the d5-labeled internal standard.[7]

o Data Analysis: The peak areas for the endogenous lipid and the PC(17:0/16:1)-d5 standard
are integrated. The concentration of the endogenous lipid is calculated by comparing the
ratio of its peak area to that of the internal standard against a calibration curve.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of a typical quantitative lipidomics experiment
using a deuterated internal standard.

Sample Preparation Analysis & Quantification

Reconstituted
Biological Sample Spike with Known Amount of > Lipid Extraction Lipid Extract o q > Quantification
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Caption: Workflow for quantitative lipidomics using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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